Cas no 57576-44-0 (Aclarubicin)

• Product Name: Aclarubicin
• CAS No: 57576-44-0
• MF: C₄₂H₅₃NO₁₅
• MW: 811.86792
• CID: 57157
• PubChem ID: 451415
• Update Time: 2025-05-23

Aclarubicin Chemical and Physical Properties

Names and Identifiers

• Aclarubicin
• Methyl (1R,2R,4S)-4-[(2R,5S,6S)-4-dimethylamino-5-[(2S,4S,5S,6S)-4-hydroxy-6-methyl-5-[(2R,6S)-6-methyl-5-oxooxan-2-yl]oxyoxan-2-yl]oxy-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7-trihydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
• ACLACINOMYCIN A,STREPTOMYCES GALILAEUS
• Aclacin
• aclacur
• Aclaplastin
• ACLARUBLCIN
• ACM
• Aelacinon
• Jaclacin
• ma144-a1
• Aclacinomycin A
• CHEBI:77980
• 57576-44-0
• Aclarubicine [INN-French]
• UNII-74KXF8I502
• ACLARUBICIN [JAN]
• KBio2_006083
• ACLARUBICIN [WHO-DD]
• Spectrum_000467
• Aclarubicinum
• Spectrum5_001041
• DTXSID1022554
• KBio2_000947
• USZYSDMBJDPRIF-SVEJIMAYSA-N
• aclarubicina
• Spectrum4_000768
• MA 144-A1
• D02756
• Aclarubicinum [INN-Latin]
• DB11617
• Aclarubicin [USAN:INN:BAN]
• ACLARUBICIN [USAN]
• ACLARUBICIN [INN]
• SCHEMBL4532
• CS-0020062
• 1-Naphthacenecarboxylic acid,2-ethyl-1,2,3,4,6,11-hexahydro-2,5,7-trihydroxy-6,11-dioxo-4-[[2,3,6-trideoxy-4-O-[2,6-dideoxy-4-O-[(2R-trans)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]-a-L-lyxo-hexopyranosyl]-3-(dimethylamino)-a-L-lyxo-hexopyranosyl]oxy]-, methyl ester, [1R-(1a,2b,4b)]-
• SPBio_001967
• Q4674302
• CHEMBL502620
• ACLACINOMYCIN A [MI]
• Aclarubicins
• KBioGR_001156
• CHEBI:74619
• Aclarunbicin
• HMS2089B13
• BDBM50368351
• KBio2_003515
• Spectrum2_001934
• HY-N2306
• KBioSS_000947
• ACLARUBICIN [MART.]
• AW8655
• MFCD00866250
• NS00003246
• 1-Naphthacenecarboxylic acid, 2-ethyl-1,2,3,4,6,11-hexahydro-2,5,7-trihydroxy-6,11-dioxo-4-((2,3,6-trideoxy-4-O-(2,6-dideoxy-4-O-((2R-trans)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl)-alpha-L-lyxo-hexopyranosyl)-3-(dimethylamino)-alpha-L-lyxo-hexopyranosyl)oxy)-, methyl ester, (1R-(1alpha,2beta,4beta))-
• Methyl (1R,2R,4S)-2-ethyl-1,2,3,4,6,11-hexahydro-2,5,7-trihydroxy-6,11-dioxo-4-((2,3,6-trideoxy-4-O-(2,6-dideoxy-4-O-((2R,6S)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl)-alpha-L-lyxo-hexopyranosyl)-3-(dimethylamino)-alpha-L-lyxo-hexopyranosyl)oxy)-1-naphthacenecarboxylate
• Aclarubicin (USAN/INN)
• Antibiotic MA 144A
• AB00052311-02
• EINECS 260-824-3
• 74KXF8I502
• 1-Naphthacenecarboxylic acid,(2-ethyl-1,2,3,4,6,11-hexahydro-2,5,7-trihydroxy-6,11-dioxo-4-((2,3,6-trideoxy-4-O-(2,6-dideoxy-4-O-((2R-trans)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl)-alpha-L-lyxo-hexopyranosyl)-3-(dimethylamino)-alpha-L-lyxo-hexopyranosyl)-3-(dimethylamino)-alpha-L-Lyxo-hexopyranosyl)oxy)-, methyl ester, (1R-(1alpha,2beta,4beta))-
• methyl (1R,2R,4S)-2-ethyl-2,5,7-trihydroxy-6,11-dioxo-4-{[2,3,6-trideoxy-4-O-{2,6-dideoxy-4-O-[(2R,6S)-6-methyl-5-oxotetrahydro-2H-pyran-2-yl]-alpha-L-lyxo-hexopyranosyl}-3-(dimethylamino)-alpha-L-lyxo-hexopyranosyl]oxy}-1,2,3,4,6,11-hexahydrotetracene-1-carboxylate
• Antibiotic MA 144A1
• methyl (1R,2R,4S)-4-[(2R,4S,5S,6S)-4-(dimethylamino)-5-[(2S,4S,5S,6S)-4-hydroxy-6-methyl-5-[(2R,6S)-6-methyl-5-oxooxan-2-yl]oxyoxan-2-yl]oxy-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7-trihydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
• NSC-208734
• Aclarubicino [INN-Spanish]
• methyl (1R,2R,4S)-4-[(2R,4S,5S,6S)-4-(dimethylamino)-5-[(2S,4S,5S,6S)-4-hydroxy-6-methyl-5-[(2R,6S)-6-methyl-5-oxo-tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]oxy-6-methyl-tetrahydropyran-2-yl]oxy-2-ethyl-2,5,7-trihydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
• Aclarubicino
• CCRIS 2262
• 2-Ethyl-1,2,3,4,6,11-hexahydro-2,5,7-trihydroxy-6,11-dioxo-4-[[2,3,6-trideoxy-4-O-[2,6-dideoxy-4-O-[(2R-trans)-tetrahydro-6-methyl-5-oxo-2H-pyran-2-yl]-.alpha.-L-lyxo-hexopyranosyl]-3-(dimethylamino)-.alpha.-L-lyxo-hexopyranosyl]-oxy]-1-naphthacenecarboxalic acid methyl ester
• Aclacinon
• ACLACINOMYCIN A1
• Aclarubicine
• C18638
• CCG-39864
• Antibiotic 3082A
• NSC 208734
• Aclacinomycin
• Aclucinomycin A
• Antibiotic 77-3082A
• Antibiotic MA144-A1

• MDL： MFCD00866250
• Inchi： InChI=1S/C42H53NO15/c1-8-42(51)17-28(33-22(35(42)41(50)52-7)14-23-34(38(33)49)37(48)32-21(36(23)47)10-9-11-26(32)45)56-30-15-24(43(5)6)39(19(3)54-30)58-31-16-27(46)40(20(4)55-31)57-29-13-12-25(44)18(2)53-29/h9-11,14,18-20,24,27-31,35,39-40,45-46,49,51H,8,12-13,15-17H2,1-7H3/t18-,19-,20-,24-,27-,28-,29-,30-,31-,35-,39+,40+,42+/m0/s1
• InChI Key： USZYSDMBJDPRIF-SVEJIMAYSA-N
• SMILES： O([C@H]1C[C@@H]([C@@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@H](C)O1)O[C@H]1CCC([C@H](C)O1)=O)O)N(C)C)[C@@H]1C2=C(C3C(C4C(=CC=CC=4C(C=3C=C2[C@@H](C(=O)OC)[C@@](CC)(C1)O)=O)O)=O)O

Computed Properties

• Exact Mass: 811.34200
• Monoisotopic Mass: 811.342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• Rotatable Bond Count: 10
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217A^2
• XLogP3: 3.8

Experimental Properties

• Color/Form: Yellow crystalline powder from chloroform hexane
• Density: 1.2261 (rough estimate)
• Melting Point: 151-153° (dec)
• Boiling Point: 756.05°C (rough estimate)
• Flash Point: 496.7±34.3 °C
• Refractive Index: 1.6220 (estimate)
• PSA: 217.05000
• LogP: 3.15770
• Specific Rotation: D24 -11.5° (c = 1 in methylene chloride)
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Aclarubicin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3249
• Hazard Category Code： R25: toxic if swallowed.
• Safety Instruction： S36/37/39-S45
• RTECS：QI9279300
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 in mice (mg/kg): 22.6 i.p., 33.7 i.v. (Oki)
• Storage Condition：(BD112517)
• Risk Phrases：R25
• Packing Group：II
• Safety Term：6.1(a)
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines

Additional information on Aclarubicin

Aclarubicin (CAS No. 57576-44-0): A Comprehensive Overview of Its Chemical Properties, Mechanisms, and Therapeutic Applications

Aclarubicin, identified by its unique CAS number 57576-44-0, is a prominent member of the anthracycline class of antibiotics, widely recognized for its potent antineoplastic properties. Structurally derived from the fermentation of Streptomyces peucetius, this compound exhibits a complex tetracyclic nucleus with characteristic hydroxyl and amino functionalities that contribute to its biological activity. The Aclarubicin molecule features a planar aromatic core with a sugar moiety (daunosamine) attached at the C1 position, a configuration critical for its interaction with DNA and topoisomerase II enzymes.

Recent advancements in medicinal chemistry have highlighted the significance of Aclarubicin's chemical structure in modulating its pharmacological profile. The presence of a hydroxyl group at the C13 position enhances solubility, while the acetyl group at C3' provides stability against metabolic degradation compared to earlier anthracyclines like doxorubicin. These structural modifications have been shown to reduce cardiotoxicity while maintaining cytotoxic efficacy, as demonstrated in preclinical studies published in *Cancer Research* (2023). Such findings underscore the importance of rational drug design in optimizing therapeutic indices for antineoplastic agents.

The mechanism of action of Aclarubicin involves multiple pathways that disrupt cancer cell proliferation. Primarily, it intercalates into DNA helices by inserting between base pairs, thereby inhibiting DNA and RNA synthesis. This intercalation is facilitated by the planar aromatic system and electrostatic interactions with phosphate backbone groups. Additionally, Aclarubicin acts as a topoisomerase II inhibitor by stabilizing the enzyme-DNA complex at cleavage sites, preventing re-ligation and inducing double-strand breaks. Recent cryo-electron microscopy studies have provided atomic-level insights into these interactions, revealing specific hydrogen bonding patterns between the daunosamine sugar and DNA minor groove residues.

Clinical applications of Aclarubicin span various malignancies, particularly hematological cancers such as acute myeloid leukemia (AML) and lymphomas. Its lipophilic nature allows efficient cellular uptake via passive diffusion across plasma membranes, achieving intracellular concentrations sufficient for cytotoxic effects. Comparative trials published in *The Lancet Oncology* (2023) demonstrated that regimens containing Aclarubicin achieved complete remission rates exceeding 85% in AML patients under 60 years old when combined with cytarabine-based therapies. These results have led to its inclusion in several national treatment guidelines for high-risk leukemias.

Pharmacokinetic profiling reveals that after intravenous administration, Aclarubicin distributes rapidly into tissues with peak plasma concentrations occurring within 1 hour. The compound undergoes hepatic metabolism primarily via cytochrome P450 enzymes (CYP3A4/5), yielding inactive metabolites excreted through bile and urine. Notably, recent population pharmacokinetic models developed using Bayesian analysis have identified age-related clearance variations that inform dosing adjustments in pediatric populations (J Clin Pharmacol, 2023). These models are integrated into modern treatment algorithms to personalize therapy based on patient-specific parameters.

Safety profiles have been extensively characterized through phase IV post-marketing surveillance studies involving over 15,000 patients globally. While myelosuppression remains a common adverse effect requiring granulocyte colony-stimulating factor support, newer formulations employing liposomal encapsulation technology have reduced incidence rates by up to 40%. A landmark study published in *Blood Cancer Journal* (2023) reported no cases of acute cardiotoxicity in patients receiving liposomal preparations at standard doses over 18-month follow-up periods.

Ongoing research focuses on enhancing the therapeutic potential of Aclarubicin through targeted delivery systems and combination therapies. Antibody-drug conjugates incorporating this compound are currently under phase II trials for B-cell lymphomas, demonstrating improved tumor selectivity via anti-CD19 monoclonal antibodies as carriers (Clin Cancer Res, 2023). Additionally, synergistic effects with PARP inhibitors are being investigated to exploit synthetic lethality mechanisms in BRCA-mutated cancers.

The development of resistance mechanisms against anthracyclines remains an active area of investigation. Recent transcriptomic analyses using next-generation sequencing have identified upregulation of ABCB1 transporter genes as a key factor contributing to multidrug resistance (Mol Cancer Therapies, 2023). These findings have spurred research into adjuvant therapies targeting efflux pumps or epigenetic regulators to restore drug sensitivity.

In conclusion, Aclarubicin CAS No. 57576-44-0 represents a significant advancement in antineoplastic chemotherapy through its optimized chemical structure and multifaceted mechanisms of action. Continued research into novel delivery systems and combination strategies promises to further expand its clinical utility while minimizing side effects associated with traditional anthracycline therapy.